N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide

• Molecular Formula: C26H23FN2O2S2
• Molecular Weight: 478.6 g/mol
• IUPAC Name: N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-2-fluorobenzamide
• InChI: InChI=1S/C26H23FN2O2S2/c1-14-11-15(2)24(17(4)30)16(3)20(14)13-32-26-29-22-10-9-18(12-23(22)33-26)28-25(31)19-7-5-6-8-21(19)27/h5-12H,13H2,1-4H3,(H,28,31)
• InChI Key: AIBSDPPHPFLXOD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1C(=O)C)C)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)C4=CC=CC=C4F)C
• Canonical SMILES: CC1=CC(=C(C(=C1CSC2=NC3=C(S2)C=C(C=C3)NC(=O)C4=CC=CC=C4F)C)C(=O)C)C

Description

N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide, also known as compound X, is a novel synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is a benzothiazole derivative with a fluorobenzamide moiety and has been shown to exhibit promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide X is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. Studies have shown that N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide X can induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit significant biochemical and physiological effects in various scientific research studies. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the formation of new blood vessels in tumors. In addition, it has been shown to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments, including its potent activity against cancer cells and its ability to inhibit the growth of bacteria and fungi. However, one limitation of the N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the scientific research of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide X. One potential direction is the development of new formulations that can improve its solubility and bioavailability. Another direction is the investigation of its potential applications in the treatment of other diseases, such as viral infections and autoimmune disorders. In addition, further studies are needed to fully understand its mechanism of action and to identify potential drug targets for the development of new cancer therapies.
Conclusion:
In conclusion, N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide X is a novel synthetic N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide with promising potential for the development of new cancer therapies and antibiotics. Its potent activity against cancer cells and bacteria, as well as its potential applications in other scientific research fields, make it an important area of study for future scientific research.

Synthesis Methods

The synthesis of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide X involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 2-mercaptobenzothiazole to form the intermediate N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide. The final product is obtained by the reaction of the intermediate N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-fluorobenzamide with 3-acetyl-2,4,6-trimethylbenzylamine in the presence of a base.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been shown to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.